Cas no 2171368-96-8 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid
• CAS No: 2171368-96-8
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6512471
• PubChem ID: 165560979
• Update Time: 2025-07-09

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid
• 2171368-96-8
• EN300-1475972
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]heptanoic acid

• Inchi： 1S/C27H34N2O6/c1-4-5-10-18(15-24(30)31)28-25(32)27(2,17-34-3)29-26(33)35-16-23-21-13-8-6-11-19(21)20-12-7-9-14-22(20)23/h6-9,11-14,18,23H,4-5,10,15-17H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)/t18-,27?/m1/s1
• InChI Key： CUPBCRSMKHADTM-XZATXCMXSA-N
• SMILES： O(C(NC(C)(COC)C(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic Acid: A Comprehensive Overview

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid, commonly referred to by its CAS number 2171368-96-8, is a complex organic compound with significant applications in the fields of biochemistry and pharmaceuticals. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxymethyl substituent, and a heptanoic acid backbone. The stereochemistry at the chiral center (R configuration) plays a crucial role in its biological activity and functional properties.

The synthesis of this compound involves multi-step organic reactions, including the coupling of Fmoc reagents with amino acids, followed by selective protection and deprotection strategies to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have enabled researchers to optimize the production process, ensuring high yields and purity. The Fmoc group, a widely used protecting group in peptide synthesis, is particularly valuable due to its stability under basic conditions and ease of removal under acidic conditions.

Recent studies have highlighted the potential of this compound as a building block in the development of bioactive molecules. Its unique structure makes it an ideal candidate for constructing complex peptide libraries, which are essential for drug discovery efforts. For instance, researchers have utilized this compound to synthesize novel peptidomimetics that exhibit potent inhibitory activity against various enzymes, including kinases and proteases.

In addition to its role in peptide synthesis, this compound has shown promise in materials science applications. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been explored for applications in nanotechnology and surface engineering. The heptanoic acid backbone provides excellent solubility properties, while the Fmoc group contributes to structural stability. These attributes make it a valuable component in the design of advanced materials with tailored functionalities.

From an environmental standpoint, the biodegradability of this compound has been a subject of recent research interest. Studies indicate that under specific microbial conditions, the compound undergoes efficient degradation, minimizing its environmental footprint. This finding is particularly relevant for industries seeking sustainable alternatives in chemical synthesis.

In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidoheptanoic acid (CAS No: 2171368-96-8) stands out as a versatile and multifaceted compound with applications spanning from pharmaceuticals to materials science. Its unique chemical structure and stereochemistry make it an invaluable tool for researchers aiming to push the boundaries of molecular design and synthesis.